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Clinical Trial Findings on Thrombocytopenia

The following table summarizes key efficacy and safety data related to platelet counts from phase 3 clinical

trials of momelotinib in myelofibrosis [1].

Trial Treatment Key Efficacy & Dosing .

. . Safety (Thrombocytopenia)
(Population) Arms Observations
SIMPLIFY-1 Momelotinib Spleen & symptom responses A common adverse reaction; led
(JAKi-naive) vs. Ruxolitinib  were preserved with to treatment discontinuation in

momelotinib in
thrombocytopenic patients.
Ruxolitinib responses were
attenuated. Momelotinib
maintained high dose intensity

[1].

4% of patients across trials [2].
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Trial

(Population)

SIMPLIFY-2
(JAKI-
experienced)

MOMENTUM

(JAKI-
experienced,
anemic)

Treatment
Arms

Momelotinib
vs. BAT
(88.5%
ruxolitinib)

Momelotinib
vs. Danazol

Key Efficacy & Dosing
Observations

Numerically higher symptom
and transfusion independence
rates with momelotinib vs. BAT
in thrombocytopenic patients

[1].

Momelotinib was superior for
symptom and spleen response,
and non-inferior for transfusion
independence vs. danazol in
the overall population and
thrombocytopenic subgroups

[1] [2].

Safety (Thrombocytopenia)

In the MOMENTUM trial, 20% of
patients on momelotinib
developed new/worsening
thrombocytopenia (<50 x 10°/L);
8% had baseline counts <50 x
10°/L [3].

The most common serious
adverse event in clinical trials
was thrombocytopenia [4].

Mechanism of Action & Hematological Profile

Momelotinib has a multi-modal mechanism of action that underlies its clinical effects [3].

¢ JAK1/JAK2 Inhibition: Like other JAK inhibitors, momelotinib targets the dysregulated JAK-STAT
signaling pathway in myelofibrosis, leading to reductions in splenomegaly and symptoms [3] [5].

e ACVRL1 Inhibition: This is a key differentiator. By inhibiting activin A receptor type | (ACVR1),
momelotinib downregulates the expression of hepcidin, a master regulator of iron homeostasis. This

suppression increases iron availability for erythropoiesis, resulting in anemia benefits [1] [3].
e Myelosuppressive Profile: In contrast to ruxolitinio, momelotinib demonstrated lower

myelosuppressive activity in clinical trials. This allows for a fixed starting dose of 200 mg once
daily for all patients, irrespective of baseline platelet count, and enables more prolonged, adequate

dosing in thrombocytopenic patients [1].

The following diagram illustrates the signaling pathways targeted by momelotinib and their clinical

consequences.
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Monitoring & Management Guidance

For researchers designing protocols or analyzing trial data, the following clinical management strategies are

recommended.
Aspect Protocol | Management Guideline
Baseline Assessment Obtain a complete blood count (CBC) with platelet count before initiating
treatment [6] [3].
Routine Monitoring Monitor CBC, including platelet count, periodically during treatment as

clinically indicated [3].
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Aspect Protocol | Management Guideline
Dose Modification for Interrupt dosing or reduce the dose based on the severity of
Thrombocytopenia thrombocytopenia [3]. The dose can be reduced from 200 mg to 150 mg,

or further to 100 mg once dalily. If a 100 mg dose is not tolerated,
discontinue treatment [5].

Dose Modification for Interrupt treatment if the absolute neutrophil count (ANC) falls below 0.75
Neutropenia x 10°/L. Therapy may be resumed once ANC recovers to >0.75 x 10%/L at
a dose reduced by 50 mg [5].

Key Takeaways for Drug Development

o Differential Hematological Effect: Momelotinib's clinical profile demonstrates that JAK inhibition
can be effectively uncoupled from significant myelosuppression, a common limitation of this drug
class.

¢ Fixed Dosing Advantage: The ability to use a fixed starting dose regardless of baseline platelet
count simplifies treatment initiation and may improve drug exposure consistency in a cytopenic
patient population.

e Targeting Anemia: The ACVR1/hepcidin pathway represents a validated mechanism for addressing
anemia in inflammatory states, offering a promising direction for developing novel erythropoietic
agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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